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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rostratin C is a naturally occurring cytotoxic disulfide belonging to the

epidithiodiketopiperazine (ETP) class of alkaloids. Isolated from the marine-derived fungus

Exserohilum rostratum, this complex heterocyclic compound has demonstrated notable

cytotoxic activity against human cancer cell lines, positioning it as a molecule of interest for

further investigation in oncology and drug development. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Rostratin C, details

on its isolation and characterization, and insights into its potential mechanism of action based

on current scientific literature.

Physicochemical Characteristics
Rostratin C is an optically active, colorless gum.[1] Due to its amorphous nature, a sharp

melting point has not been reported. The structural complexity and various functional groups of

Rostratin C influence its solubility, which has not been extensively detailed in published

literature. General solubility is expected in polar organic solvents.
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Property Value Source

Molecular Formula C₂₀H₂₄N₂O₈S₂ [2]

Molecular Weight 484.54 g/mol [2]

CAS Number 752236-18-3 [2]

Appearance Colorless gum [1]

Biological Activity Cytotoxic [1][3]

Spectroscopic Data
The structure of Rostratin C was elucidated using a combination of spectroscopic techniques,

primarily mass spectrometry and nuclear magnetic resonance.

Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) has been

instrumental in determining the molecular weight of Rostratin C. Key observed ions include:

[M + Na]⁺ at m/z 507

[M - H]⁻ at m/z 483

[M + ³⁵Cl]⁻ at m/z 519[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the complete ¹H and ¹³C NMR

spectral data for Rostratin C are not readily available in the public domain, the initial structure

determination relied on various two-dimensional NMR techniques.[1] These methods are

crucial for establishing the connectivity and stereochemistry of such a complex molecule.

Experimental Protocols
The isolation and characterization of Rostratin C involve a multi-step process, beginning with

the cultivation of the source organism and culminating in the purification and structural analysis

of the compound.
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The following is a generalized workflow for the isolation of Rostratin C from Exserohilum

rostratum, based on the published methodology for Rostratins A-D.[1][3]

Fungal Cultivation Extraction Purification Analysis

Cultivation of Exserohilum rostratum Extraction of Whole Broth Solvent Partitioning Column Chromatography HPLC Purification Structural Elucidation (NMR, MS) Cytotoxicity Testing

Rostratin C
(Cytotoxic Disulfide)

Increased Reactive
Oxygen Species (ROS)

NF-κB Pathway
Inhibition

PI3K/AKT/mTOR
Pathway Modulation

Decreased Cell
ProliferationApoptosis Cell Cycle Arrest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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